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Compound of Interest

Compound Name: Hydroxyterfenadine

Cat. No.: B15194494 Get Quote

Essential Safety and Logistical Information for Researchers and Scientists

Hydroxyterfenadine, the active metabolite of terfenadine and known pharmaceutically as

fexofenadine, requires careful management and disposal in a laboratory environment. While

not classified as a hazardous waste under the Resource Conservation and Recovery Act

(RCRA), its nature as a pharmacologically active material with potential for long-term adverse

effects on aquatic life necessitates a disposal protocol that prioritizes environmental protection

and regulatory compliance.[1][2] Improper disposal, such as discarding in regular trash or

flushing down the drain, is not an acceptable practice for laboratory-generated pharmaceutical

waste.[3][4]

Researchers must adhere to institutional and local regulations for non-hazardous

pharmaceutical waste. The primary responsibility for proper waste determination lies with the

generator of the waste.[1][5] The recommended disposal method for hydroxyterfenadine is

incineration at a licensed waste management facility.[6]

Key Chemical and Disposal Data
The following table summarizes essential data for hydroxyterfenadine (fexofenadine

hydrochloride, CAS No. 153439-40-8), compiled from safety data sheets.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15194494?utm_src=pdf-interest
https://www.benchchem.com/product/b15194494?utm_src=pdf-body
https://static.cymitquimica.com/products/45/pdf/sds-1270377.pdf
https://datasheets.scbt.com/sc-218475.pdf
https://www.echemi.com/sds/fexofenadine-hydrochloride-temppid160705002699.html
https://easyrxcycle.com/blog/learning-non-hazardous-pharma-waste-guide-for-healthcare-facilities
https://static.cymitquimica.com/products/45/pdf/sds-1270377.pdf
https://lf-public.deq.utah.gov/WebLink/Download.aspx?dest=%2FWebLink%2FElectronicFile.aspx%3Fdocid%3D464158%26eqdocs%3DDSHW-2019-016472%26dbid%3D0
https://www.benchchem.com/product/b15194494?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/MSDS_FF23282_5000_EN.pdf
https://www.benchchem.com/product/b15194494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value / Classification Citation

RCRA Hazardous Waste

Status

Not classified as hazardous

waste. Not a P- or U-listed

waste.

[1][5][7]

Hazard Characteristics

Does not typically exhibit

ignitability, corrosivity, or

reactivity.

[8][9]

Environmental Hazards

Toxic to aquatic organisms;

may cause long-term adverse

effects.

[2]

Primary Disposal Route
Incineration via a licensed

waste disposal facility.
[4][6]

Disposal Precaution

Avoid release to the

environment. Do not dispose

of in drains or household trash.

[2][3]

Standard Operating Procedure for
Hydroxyterfenadine Disposal
This protocol outlines the step-by-step process for the safe disposal of hydroxyterfenadine
from a laboratory setting.

1.0 Personal Protective Equipment (PPE)

1.1. Before handling hydroxyterfenadine waste, ensure appropriate PPE is worn, including:

Safety glasses or chemical safety goggles.
Chemical-resistant gloves (e.g., nitrile rubber).[10]
Laboratory coat.

2.0 Waste Segregation and Collection

2.1. Designate a specific waste container for non-hazardous pharmaceutical waste. This

container must be separate from hazardous chemical waste, regular trash, and biohazardous
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waste.[4][11] 2.2. The container should be clearly labeled "Non-Hazardous Pharmaceutical

Waste for Incineration" and include the name of the chemical

(Hydroxyterfenadine/Fexofenadine). 2.3. Place all solid hydroxyterfenadine waste, including

unused pure compound and materials significantly contaminated (e.g., weigh boats,

contaminated wipes), directly into this designated container. 2.4. For solutions, check with your

institution’s Environmental Health and Safety (EHS) office. Minor residual amounts in rinsed

containers may be acceptable for normal disposal, but bulk solutions must be collected.

3.0 Container Management

3.1. Keep the waste container securely closed when not in use. 3.2. Store the container in a

designated, secure area within the laboratory, away from incompatible materials.

4.0 Disposal and Pickup

4.1. Do not allow the waste container to overfill. 4.2. When the container is full or the project is

complete, arrange for disposal through your institution's EHS department or a contracted

laboratory waste management service.[12][13] 4.3. Complete all required waste pickup forms

or online requests as per institutional policy, ensuring accurate identification of the waste

material.[12]

5.0 Spill and Decontamination

5.1. In the event of a spill, avoid generating dust.[3] 5.2. Wear appropriate PPE and clean the

area with a damp cloth or absorbent pads. 5.3. Collect all cleanup materials and place them in

the designated "Non-Hazardous Pharmaceutical Waste for Incineration" container.[1][3] 5.4.

Thoroughly wash hands and any affected skin after handling the material.[6]

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the correct disposal path for

hydroxyterfenadine waste in a research environment.
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Start: Hydroxyterfenadine Waste Generated

Is the waste a listed
RCRA hazardous waste (P/U List)?

Does it exhibit hazardous
characteristics (ignitability,

corrosivity, reactivity, toxicity)?

No

Manage as Hazardous Waste:
Follow RCRA protocols

Yes

Classify as Non-Hazardous
Pharmaceutical Waste

No Yes

Segregate in a dedicated,
labeled container for

'Non-Hazardous Pharma Waste'

Arrange for disposal via
Institutional EHS or

licensed waste contractor

Final Disposal Route:
Incineration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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